1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride
Overview
Description
1,2,5,6-Tetrahydropyridine-2-carboxylic acid hydrochloride (THP-2HCl) is a synthetic organic compound that has been studied for its potential applications in various scientific research areas. It is a small molecule that can be easily synthesized in a laboratory setting and is known for its stability and low toxicity. THP-2HCl has been studied for its potential use in drug discovery, enzymatic catalysis, and as a model compound for studying enzyme-substrate interactions.
Scientific Research Applications
1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride has been studied for its potential use in drug discovery, enzymatic catalysis, and as a model compound for studying enzyme-substrate interactions. In drug discovery, 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride has been studied for its potential to modulate the activity of certain enzymes involved in drug metabolism. In enzymatic catalysis, 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride can be used as a substrate for certain enzymes, allowing for the study of the enzyme-substrate interactions. Finally, 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride can be used as a model compound for studying enzyme-substrate interactions, as it is structurally similar to certain natural substrates.
Mechanism of Action
The mechanism of action of 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride is not completely understood. However, it is believed that it may act as an inhibitor of certain enzymes involved in drug metabolism. It is also believed that it may act as a substrate for certain enzymes, allowing for the study of the enzyme-substrate interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride are not yet fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes involved in drug metabolism, as well as a substrate for certain enzymes. It is also believed that it may have an effect on the activity of certain neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
The main advantage of using 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride for laboratory experiments is its stability and low toxicity. It is also relatively easy to synthesize in a laboratory setting. One limitation of using 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride for laboratory experiments is that the mechanism of action is not yet fully understood.
Future Directions
For research involving 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride include further study of its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and enzymatic catalysis. Additionally, further studies could be conducted to investigate its potential as a model compound for studying enzyme-substrate interactions. Finally, further research could be conducted to investigate its potential as a therapeutic agent for certain diseases.
Synthesis Methods
1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride can be synthesized using a method known as the Knoevenagel condensation reaction. This reaction involves the condensation of an aldehyde with a ketone in the presence of a base catalyst. The resulting product is a substituted tetrahydropyridine. The base catalyst used in this reaction is typically a strong base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an aqueous solution at a temperature of around 70°C. After the reaction is complete, the product is then hydrolyzed with hydrochloric acid to form 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride involves the reduction of pyridine-2,5-dicarboxylic acid followed by cyclization of the resulting diacid to form the target compound.", "Starting Materials": [ "Pyridine-2,5-dicarboxylic acid", "Sodium borohydride", "Hydrochloric acid", "Methanol", "Water" ], "Reaction": [ "Dissolve pyridine-2,5-dicarboxylic acid in methanol", "Add sodium borohydride to the solution and stir for several hours at room temperature", "Add hydrochloric acid to the reaction mixture to quench the excess sodium borohydride", "Concentrate the reaction mixture under reduced pressure to obtain the diacid intermediate", "Dissolve the diacid intermediate in water", "Adjust the pH of the solution to 7-8 with sodium hydroxide", "Heat the solution to 80-90°C for several hours to induce cyclization", "Cool the reaction mixture and acidify with hydrochloric acid to obtain the target compound as a hydrochloride salt", "Collect the product by filtration and wash with water", "Dry the product under reduced pressure to obtain 1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride as a white solid" ] } | |
CAS RN |
2361637-88-7 |
Product Name |
1,2,5,6-tetrahydropyridine-2-carboxylic acid hydrochloride |
Molecular Formula |
C6H10ClNO2 |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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